3-Ethoxy-4-fluoro-5-(methylthio)benzoic acid

• IUPAC Name: 3-ethoxy-4-fluoro-5-methylsulfanylbenzoic acid
• InChI: InChI=1S/C10H11FO3S/c1-3-14-7-4-6(10(12)13)5-8(15-2)9(7)11/h4-5H,3H2,1-2H3,(H,12,13)
• InChI Key: PUTFNUMODJKOPB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C(=O)O)SC)F
• Molecular Formula: C10H11FO3S
• Molecular Weight: 230.26 g/mol

Description

“3-Ethoxy-4-fluoro-5-(methylthio)benzoic acid” is a chemical compound with the CAS Number: 2624417-93-0. It has a molecular weight of 230.26 and its IUPAC name is this compound. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C10H11FO3S/c1-3-14-7-4-6 (10 (12)13)5-8 (15-2)9 (7)11/h4-5H,3H2,1-2H3, (H,12,13).

Mechanism of Action

Target of Action

Similar compounds have been known to target enzymes involved in nucleophilic aromatic substitution .

Mode of Action

The compound’s mode of action is likely to involve the fluoride substituent enabling nucleophilic aromatic substitution . This process involves the replacement of a leaving group (in this case, the fluoride) by a nucleophile (which could be any of a variety of biological molecules). The exact details of this interaction and the resulting changes would depend on the specific biological context.

Biochemical Pathways

Nucleophilic aromatic substitution reactions can affect a wide range of biochemical pathways, depending on the specific nucleophile involved and the context of the reaction .

Result of Action

The effects would likely be related to the changes in biochemical pathways resulting from the compound’s mode of action .

Advantages and Limitations for Lab Experiments

The use of EFMB in lab experiments has a number of advantages. EFMB is relatively easy to synthesize and is relatively inexpensive. Additionally, EFMB is non-toxic and has a low potential for side effects. However, there are some limitations to the use of EFMB in lab experiments. EFMB is not soluble in water, which can make it difficult to use in certain experiments. Additionally, EFMB is not as stable as some other compounds, which can make it difficult to store and use in experiments.

Future Directions

There are a number of potential future directions for the use of EFMB in scientific research. EFMB could be used to study the effects of novel compounds on the body. Additionally, EFMB could be used to study the effects of environmental pollutants on the body. EFMB could also be used to study the effects of various drugs on the body. Finally, EFMB could be used to develop new treatments for neurological disorders.

Synthesis Methods

EFMB can be synthesized using a variety of methods, including the use of a Grignard reagent and a Wittig reaction. The Grignard reagent is a type of organometallic compound that is used as a nucleophile to form carbon-carbon bonds. The Wittig reaction is a type of organic reaction that involves the use of a phosphonium salt to form a carbon-carbon double bond. Both of these methods are commonly used to synthesize EFMB.

Scientific Research Applications

EFMB has been studied for its potential applications in scientific research. It has been found to be a useful tool for studying the biochemical and physiological effects of novel compounds. EFMB has also been used in studies on the effects of various drugs on the body. Additionally, EFMB has been used in studies on the effects of environmental pollutants on the body.

Safety and Hazards

The safety information for “3-Ethoxy-4-fluoro-5-(methylthio)benzoic acid” is available in the MSDS. It is recommended to handle this compound with appropriate protective measures, including wearing protective gloves, clothing, eye protection, and face protection. It is also advised to avoid breathing dust, fume, gas, mist, vapors, or spray.